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Compound of Interest

Compound Name: Caprochlorone

Cat. No.: B080901

Disclaimer: Initial searches for "Caprochlorone” did not yield a registered chemical with that
name. The following safety and handling information is provided for Caprolactam, a chemically
similar compound, and should be adapted with caution. A thorough risk assessment should be
conducted before handling any chemical.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling Caprolactam. It includes procedural,
step-by-step guidance on personal protective equipment (PPE), handling protocols, and
disposal plans to ensure laboratory safety.

Hazard Summary and Key Data

Caprolactam is a white, hygroscopic crystalline solid or flake with an unpleasant odor.[1] Acute
exposure may cause irritation to the eyes, nose, throat, and skin.[1] Inhalation can lead to
headaches, confusion, and nervous irritation.[1] It is harmful if swallowed or inhaled and
causes serious eye and skin irritation.[2][3][4]
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Property

Data

Physical State

Solid (White hygroscopic crystals or flakes)[1]

Odor

Pungent, mild, disagreeable odor[1][3]

Molecular Formula

C6H11NO[5]

Molecular Weight 113.16 g/mol [1]
Melting Point 68 - 71 °C/154.4 - 159.8 °F[3]
Boiling Point 268 °C /514.4 °F[3]
Solubility Water soluble[5]
Harmful if swallowed or inhaled, Causes skin
Hazards and serious eye irritation, May cause respiratory

irritation[2][3][4]

ACGIH TLV (TWA)

5 mg/m3[6]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The following table outlines

the recommended PPE for handling Caprolactam.
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Body Part

Required PPE

Respiratory

A NIOSH/MSHA or European Standard EN 149
approved respirator is necessary if exposure
limits are exceeded or if irritation is experienced.
[6] For vapors, a respirator with a filter A is

recommended.[4]

Eye and Face

Chemical safety goggles or a full-face shield are
mandatory to protect against dust and splashes.
[6][7][8] Standard safety glasses must have side
shields.[7]

Skin and Body

A chemical-resistant suit or coveralls should be
worn over regular work clothes.[9][10][11] A
chemical-resistant apron is recommended when
mixing, loading, or cleaning equipment to

protect against splashes.[8][10]

Unlined, elbow-length, chemical-resistant gloves

(e.g., nitrile, butyl, neoprene) are required.[10]

Hands .
Cotton or leather gloves are not suitable as they
absorb chemicals.[10]
Unlined, chemical-resistant boots that cover the
ankles should be worn.[10][11] Pant legs must
Footwear

be worn outside the boots to prevent chemicals

from draining inside.[10]

Experimental Protocols: Handling and Disposal

Handling Caprolactam:

e Preparation:

o Ensure a safety shower and eyewash station are readily accessible.[6]

o Work in a well-ventilated area, preferably under a chemical fume hood.[2]
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o Keep the container tightly closed in a dry, cool, and well-ventilated place.[3]

e During Handling:

[e]

Avoid breathing dust.[2][3]

o

Do not eat, drink, or smoke in the handling area.[2][3][12]

[¢]

Wash hands thoroughly after handling.[2][12]

[e]

For molten Caprolactam (at least 70°C), take extreme care to avoid skin burns.[4]
 In Case of a Spill:

o For solid spills, sweep up and shovel into suitable containers for disposal. Avoid
generating dust.[6]

o For liquid spills, cover drains and collect the material.[2]
Disposal Plan:
Improper disposal of chemical waste is a violation of federal law.[13][14]
» Waste Collection:

o Dispose of contents and containers in accordance with local, state, and federal regulations
at an approved waste disposal plant.[2][12]

o Chemically contaminated labware that cannot be cleaned should be disposed of as
hazardous waste.[15]

e Container Disposal:
o Do not reuse empty containers.[13]

o For non-refillable containers, triple rinse (or equivalent) promptly after emptying.[13] The
rinsate should be collected and disposed of as hazardous waste.
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Workflow and Safety Pathways

Safe Handling Workflow for Caprolactam
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Caption: Workflow for the safe handling of Caprolactam from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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